Cas no 1804465-35-7 (3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1804465-35-7
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4868820
• Update Time: 2025-10-15

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-5-4(1-11)13-2-3(7(9)10)6(5)16(12,14)15/h2,7H,(H2,12,14,15)
• InChI Key： HHNAHDYJQPYJCA-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CC(C(F)F)=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804465-35-7): A Comprehensive Overview

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804465-35-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chlorine, cyano, difluoromethyl, and sulfonamide functionalities, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide is composed of a pyridine ring substituted with a chlorine atom at the 3-position, a cyano group at the 2-position, a difluoromethyl group at the 5-position, and a sulfonamide group at the 4-position. The presence of these functional groups imparts distinct chemical properties and biological activities to the molecule. The chlorine and difluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, while the cyano and sulfonamide groups enhance its reactivity and binding affinity to various biological targets.

Recent studies have highlighted the potential of 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide could be developed into a novel anti-inflammatory drug with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activation of Akt/mTOR signaling, a critical pathway implicated in many types of cancer. These results indicate that 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide may have potential as an anticancer agent, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide have also been extensively studied. Preclinical data suggest that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has been shown to exhibit low toxicity in animal models, indicating a favorable safety profile. These characteristics make 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide an attractive candidate for further preclinical and clinical evaluation.

The synthetic route for preparing 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the chlorine and cyano groups, addition of the difluoromethyl moiety, and final sulfonation. Each step is carefully controlled to minimize side reactions and ensure the desired product is obtained with high efficiency.

In conclusion, 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804465-35-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure confers distinct biological activities, making it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and cancer treatment. Ongoing studies continue to explore its full therapeutic potential, paving the way for new advancements in drug discovery and development.